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Compound of Interest

Compound Name: AC708

Cat. No.: B1574551 Get Quote

Precise identification of "AC708" is crucial for accurate disposal protocols. While a specific

chemical designated as "AC708" was not definitively identified in available safety data sheets,

this guide provides detailed disposal procedures for closely related or similarly named

products, "DASA DS-708" and "S 708 HIGH GREEN STRENGTH CONTACT ADHESIVE," to

ensure laboratory safety and proper chemical handling.

This document outlines the essential safety measures, immediate actions for spills, and step-

by-step disposal plans for these industrial adhesives. Researchers, scientists, and drug

development professionals should consult their institution's environmental health and safety

(EHS) guidelines and the specific safety data sheet (SDS) for the product in use to ensure full

compliance with local, state, and federal regulations.

Disposal Procedures for DASA DS-708
"DASA DS-708" is a flammable adhesive product. Improper disposal can lead to fire hazards

and environmental contamination. The following procedures are based on its safety data sheet.

Spill & Leak Cleanup
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Eliminate Ignition Sources: Immediately extinguish any open flames, sparks, or other

sources of ignition in the vicinity of the spill.
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Ensure Adequate Ventilation: Use in a well-ventilated area. If a spill occurs in a confined

space, ensure adequate ventilation or use a respirator.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.

Containment: Use non-combustible absorbent materials like sand, earth, or vermiculite to

contain the spill.

Collection: Collect the absorbed material and place it into a sealed container for disposal.

This should be handled by a licensed waste contractor.

Environmental Precautions: Prevent the spillage from entering drains, sewers, or

watercourses.

Waste Disposal Protocol
Dispose of contents and containers in accordance with national regulations.[1] Containers

should be thoroughly emptied before disposal due to the risk of explosion.[1]

Parameter Guideline Reference

Container Disposal
Must be thoroughly emptied to

prevent explosion risk.
[1]

Waste Treatment
Dispose of via a licensed

waste contractor.
[1]

Environmental Protection

Avoid release to the

environment; prevent entry into

drains and watercourses.

[1]
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Caption: Logical workflow for the safe disposal of DASA DS-708.

Disposal Procedures for S 708 HIGH GREEN
STRENGTH CONTACT ADHESIVE
"S 708 HIGH GREEN STRENGTH CONTACT ADHESIVE" is a highly flammable and harmful

substance. Strict adherence to disposal guidelines is critical to prevent harm to personnel and

the environment.

Spill & Leak Cleanup
In case of a spill, the following steps should be taken:

Extinguish Ignition Sources: Immediately put out any sparks, flames, or heat sources.

Smoking should be prohibited in the area.

Ventilate the Area: Ensure the area is well-ventilated.

Personal Protective Equipment (PPE): Clean-up personnel must use respiratory and/or liquid

contact protection.

Absorb Spill: Use vermiculite, dry sand, or earth to absorb the spilled material.

Containerize Waste: Place the absorbed material into containers for disposal.

Protect Water Sources: Do not contaminate water sources or sewers with the spilled product.

[2]
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Waste Disposal Protocol
The disposal of this adhesive must be handled with care, following all local, regional, and

national regulations.

Parameter Guideline Reference

Extinguishing Media

Use Carbon dioxide (CO2),

foam, or dry chemicals. DO

NOT USE WATER.

[2]

Storage of Waste

Keep in cool, dry, ventilated

storage in closed, original

containers.

[2]

Disposal Method

Absorb in vermiculite, dry sand

or earth and place into

containers.

[2]

Disposal Workflow for S 708 HIGH GREEN STRENGTH
CONTACT ADHESIVE
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Caption: Step-by-step disposal procedure for S 708 Contact Adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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